Cas no 339102-92-0 (2-3-{(2-Chloro-4-fluorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile)

2-3-{(2-Chloro-4-fluorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile is a specialized organic compound featuring a unique molecular structure incorporating chloro-fluorobenzyl, dimethylamino, and malononitrile functional groups. Its design offers distinct reactivity, making it valuable in synthetic chemistry applications, particularly in the development of heterocyclic compounds and agrochemical intermediates. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (dimethylamino) groups enhances its versatility in nucleophilic and electrophilic reactions. The compound's stability under controlled conditions and precise functional group arrangement contribute to its utility in fine chemical synthesis. Researchers may find it useful for constructing complex molecular frameworks or as a precursor in the synthesis of biologically active molecules.

2-3-{(2-Chloro-4-fluorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile structure

339102-92-0 structure

Product Name:2-3-{(2-Chloro-4-fluorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile

CAS No:339102-92-0

MF:

MW:

CID:4648812

Update Time:2025-11-01

2-3-{(2-Chloro-4-fluorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile Chemical and Physical Properties

Names and Identifiers

- 2-3-{(2-Chloro-4-fluorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile

2-3-{(2-Chloro-4-fluorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C161995-25mg	2-[3-{[(2-Chloro-4-fluorobenzyl)oxy]imino}-1-(dimethylamino)propylidene]malononitrile	339102-92-0		25mg	$ 230.00	2022-06-06
TRC	C161995-50mg	2-[3-{[(2-Chloro-4-fluorobenzyl)oxy]imino}-1-(dimethylamino)propylidene]malononitrile	339102-92-0		50mg	$ 380.00	2022-06-06
A2B Chem LLC	AI80833-1mg	2-[(3E)-3-{[(2-chloro-4-fluorophenyl)methoxy]imino}-1-(dimethylamino)propylidene]propanedinitrile	339102-92-0	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI80833-5mg	2-[(3E)-3-{[(2-chloro-4-fluorophenyl)methoxy]imino}-1-(dimethylamino)propylidene]propanedinitrile	339102-92-0	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI80833-10mg	2-[(3E)-3-{[(2-chloro-4-fluorophenyl)methoxy]imino}-1-(dimethylamino)propylidene]propanedinitrile	339102-92-0	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI80833-500mg	2-[(3E)-3-{[(2-chloro-4-fluorophenyl)methoxy]imino}-1-(dimethylamino)propylidene]propanedinitrile	339102-92-0	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI80833-1g	2-[(3E)-3-{[(2-chloro-4-fluorophenyl)methoxy]imino}-1-(dimethylamino)propylidene]propanedinitrile	339102-92-0	>90%	1g	$1295.00	2024-04-20

2-3-{(2-Chloro-4-fluorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile Related Literature

1. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-3-{(2-Chloro-4-fluorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile

Introduction to 2-3-{(2-Chloro-4-fluorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile (CAS No. 339102-92-0)

2-3-{(2-Chloro-4-fluorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile (CAS No. 339102-92-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

The molecular formula of 2-3-{(2-Chloro-4-fluorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile is C₁₇H₁₅ClFN₄O. The compound consists of a central malononitrile core functionalized with a dimethylamino group and a substituted benzyl oxyimino moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of interest for various applications in drug discovery and development.

The synthesis of 2-3-{(2-Chloro-4-fluorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile typically involves multi-step procedures that require precise control over reaction conditions to achieve the desired product with high purity and yield. One common synthetic route involves the condensation of malononitrile with an appropriately substituted benzyl oxyimine derivative in the presence of a base. The dimethylamino group can be introduced through subsequent alkylation or other functional group transformations.

In terms of its biological properties, recent studies have highlighted the potential of 2-3-{(2-Chloro-4-fluorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile as a potent inhibitor of various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant inhibitory activity against certain kinases, which are key targets in cancer therapy. The selective inhibition of these kinases can lead to reduced cell proliferation and enhanced apoptosis in cancer cells, making it a promising candidate for further investigation in oncology.

Beyond its anticancer potential, 2-3-{(2-Chloro-4-fluorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile has also been explored for its anti-inflammatory properties. Studies have demonstrated that the compound can effectively modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-3-{(2-Chloro-4-fluorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile is another critical aspect that has been extensively studied. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effective use as a therapeutic agent. Its oral bioavailability is moderate to high, and it demonstrates good stability in plasma, which enhances its therapeutic window.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2-3-{(2-Chloro-4-fluorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects observed at therapeutic doses. These findings underscore the compound's potential as a novel therapeutic agent for various diseases.

In conclusion, 2-3-{(2-Chloro-4-fluorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile (CAS No. 339102-92-0) is a multifaceted organic compound with significant biological activities and promising therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to unravel its full potential, this compound holds great promise for advancing medical treatments in areas such as oncology and inflammatory diseases.